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The following workflow and details are reconstructed from a 2018 research study that explicitly used the

EUCAST E.Def 9.3.1 reference method for testing olorofim susceptibility against molds [1].
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Diagram Title: Olorofim Susceptibility Testing Workflow
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Key Technical Parameters from the Study

The investigation addressed several critical technical aspects of the EUCAST method [1]:

Plate Preparation: Two methods were compared—serial dilution in medium ('serial plates') and

predilution in DMSO ('ISO plates'). Median MICs between these methods were either identical
(69% of cases) or within one 2-fold dilution (31% of cases), indicating robust agreement [1].

Endpoint Determination: The study concluded that visual reading for full inhibition (FIE) was the
most robust endpoint. Inter-person agreement for visual MICs was high: 92-94% within ±1 dilution

and 100% within ±2 dilutions [1]. Spectrophotometric reading using various percentage inhibition
criteria (50%, 85%, 90%, 95%) was also evaluated but no single criterion was applicable across all

species [1].
Materials: Testing was performed across four different brands of polystyrene plates and used two
separate lots of olorofim. The study found only discrete differences (≤1 dilution) in MICs related to
these variables, supporting the method's reliability [1].

Olorofim In Vitro Activity Data (2018 Study)

The following table summarizes the MIC data obtained from testing 298 contemporary clinical mold

isolates, demonstrating the potent in vitro activity of olorofim [1].

Mold Isolate Group
Number of
Isolates

Olorofim Modal MIC
(mg/L)

Olorofim MIC Range
(mg/L)

Aspergillus species
(various)

275 0.06 < 0.004 – 0.25

Dermatophytes 3 - 0.03 – 0.06

Fusarium proliferatum Not specified - 0.016 (full inhibition)

Fusarium solani Not specified - 1 – 2 (50% growth
inhibition)

Fusarium dimerum Not specified - No inhibition
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Accessing Current EUCAST Standardized Protocols

While the study provides a detailed application of E.Def 9.3.1, the official EUCAST resources have been

updated. For definitive and current testing protocols, please refer to the primary source:

Latest Methods: The official EUCAST website lists E.Def 9.4 and E.Def 11.0 as the current definitive

methods for testing molds, indicating that E.Def 9.3.1 is a previous version [2] [3].
Current Breakpoints: Always consult the latest EUCAST Clinical Breakpoint Table v12.0 for

interpretive criteria, as breakpoints and methodologies are subject to change [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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